Cas no 1805747-72-1 (2-(2-Cyanoethyl)-4-methylbenzoic acid)

• Product Name: 2-(2-Cyanoethyl)-4-methylbenzoic acid
• CAS No: 1805747-72-1
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5002058
• Update Time: 2025-10-20

2-(2-Cyanoethyl)-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Cyanoethyl)-4-methylbenzoic acid

• Inchi： 1S/C11H11NO2/c1-8-4-5-10(11(13)14)9(7-8)3-2-6-12/h4-5,7H,2-3H2,1H3,(H,13,14)
• InChI Key： NWBLGJVABVBGRH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=CC=1CCC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.8
• Topological Polar Surface Area: 61.1

Additional information on 2-(2-Cyanoethyl)-4-methylbenzoic acid

Recent Advances in the Application of 2-(2-Cyanoethyl)-4-methylbenzoic acid (CAS: 1805747-72-1) in Chemical Biology and Pharmaceutical Research

2-(2-Cyanoethyl)-4-methylbenzoic acid (CAS: 1805747-72-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its unique cyanoethyl and methylbenzoic acid functional groups, has been explored for its potential as a building block in the synthesis of novel therapeutic agents. Recent studies have highlighted its role in modulating biological pathways, particularly in the context of inflammation and oncology, making it a promising candidate for further investigation.

One of the key areas of research involving 2-(2-Cyanoethyl)-4-methylbenzoic acid is its application in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of kinase inhibitors targeting aberrant signaling pathways in cancer cells. The study reported that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. These findings suggest that 2-(2-Cyanoethyl)-4-methylbenzoic acid could serve as a valuable scaffold for the design of next-generation anticancer drugs.

In addition to its role in oncology, recent research has also explored the anti-inflammatory properties of 2-(2-Cyanoethyl)-4-methylbenzoic acid. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 investigated its effects on the NF-κB signaling pathway, a critical regulator of inflammatory responses. The results indicated that certain derivatives of this compound effectively suppressed the activation of NF-κB, reducing the production of pro-inflammatory cytokines in vitro. This suggests potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic versatility of 2-(2-Cyanoethyl)-4-methylbenzoic acid has also been a focal point of recent research. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel synthetic route for this compound, emphasizing its scalability and efficiency. The authors reported a high-yield, one-pot synthesis method that could facilitate its large-scale production for pharmaceutical applications. This advancement is particularly significant given the growing demand for cost-effective and sustainable synthetic methodologies in drug development.

Despite these promising developments, challenges remain in the optimization of 2-(2-Cyanoethyl)-4-methylbenzoic acid derivatives for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent computational modeling efforts, as reported in a 2024 study in the Journal of Chemical Information and Modeling, have provided insights into the molecular interactions of this compound with its biological targets, offering a roadmap for future optimization.

In conclusion, 2-(2-Cyanoethyl)-4-methylbenzoic acid (CAS: 1805747-72-1) represents a compound with substantial potential in chemical biology and pharmaceutical research. Its applications in kinase inhibition, anti-inflammatory therapy, and scalable synthesis underscore its versatility and promise. Continued research efforts aimed at optimizing its derivatives and elucidating their mechanisms of action will be crucial for translating these findings into clinically viable therapeutics. The ongoing exploration of this compound highlights its significance in the broader context of drug discovery and development.